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Compound of Interest

Compound Name: Teresina
Cat. No.: B1222245
Get Quote
\ J

Disclaimer: The term "Teresina" did not correspond to a recognized chemical substance in our
searches. This guide pertains to Tianeptine, a substance that may be relevant to your inquiry. It
is crucial to verify the identity of the substance you are handling before applying these or any
other safety protocols.

This document provides essential safety and logistical information for the handling of
Tianeptine, targeted at researchers, scientists, and drug development professionals. The
following procedural guidance is designed to answer specific operational questions regarding
personal protective equipment (PPE), handling, storage, and disposal.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tianeptine and its sodium salt is
provided below. This information is critical for safe handling and experimental design.
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Property Tianeptine Tianeptine Sodium Salt
Molecular Formula C21H25CIN204S[1] C21H24CIN2NaOa4S[2][3][4]
Molecular Weight 437.0 g/mol [1] 458.93 g/mol [2][3]
Appearance White Solid[5] White to yellowish powder[2]

Good solubility in water,
Solubility - DMSO, ethanol, and

methanol[2]

Melting Point 148 °C[1] Not determined[6][7]
Boiling Point 609.2 °C[1] Not determined[6][7]
Storage - 2-8 °C in a desiccated state[2]

Hazard Identification and Personal Protective
Equipment (PPE)

There are inconsistencies in the classification of Tianeptine's hazards across different Safety
Data Sheets (SDS). Some sources classify the substance as not hazardous according to the
Globally Harmonized System (GHS)[3][6]. However, other sources indicate significant hazards,
including acute toxicity if swallowed or in contact with skin, and potential reproductive
toxicity[7]. Given these discrepancies, a cautious approach is strongly recommended.

The following table summarizes the recommended Personal Protective Equipment for handling
Tianeptine, based on a comprehensive review of available safety information.
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Rationale and Best

PPE Category Recommended Equipment .
Practices
) Safety glasses with side To prevent eye contact with the
Eye/Face Protection )
shields or goggles[8][9][10] substance.

) To prevent skin contact. Nitrile
) ) Wear protective gloves and a )
Skin Protection gloves are a suitable
lab coat[8][9][10] )
option[11].

To be used in the context of a
NIOSH/MSHA approved ] ]
, , o comprehensive respiratory
) ) respirator if exposure limits are ]
Respiratory Protection o protection program[12]. A well-
exceeded or irritation is ]
) ventilated area or a fume hood
experienced[8]
should be used.

Operational and Disposal Plans

Proper operational procedures and disposal methods are critical to ensure the safety of
laboratory personnel and the environment.

Handling and Storage:
» Handle Tianeptine in a well-ventilated area, preferably in a fume hood[13].

» Avoid direct contact with the substance. Do not ingest, inhale, or allow contact with skin or
eyes[13].

» Store Tianeptine in a cool, dry place, shielded from light and moisture[10]. The
recommended storage temperature for the sodium salt is 2-8°C in a desiccated state[2].

o Keep containers tightly closed when not in use[13].

e Maintain thorough records of all transactions and usage of Tianeptine to ensure compliance
with any local regulations[9].

First Aid Measures:
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 After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical
attention[3].

o After Skin Contact: Wash the affected area with soap and water[8].
o After Eye Contact: Rinse opened eyes for several minutes under running water[6].

o After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention[3].

Disposal:

o Dispose of Tianeptine and its waste in accordance with local, state, and federal regulations.
This may involve treating it as hazardous waste[9].

e Do not dispose of down the drain unless specifically permitted by local regulations[13].

» For unused or expired medication, consider a drug take-back program if available. If not, mix
the substance with an undesirable material like coffee grounds or cat litter, place it in a
sealed container, and dispose of it in the household trash, ensuring all personal information
is removed from the original container[14][15].

Experimental Protocols

Detailed experimental protocols for Tianeptine are specific to the research being conducted.
However, general laboratory procedures should always be followed. Below is a general
workflow for handling Tianeptine in a research setting.

Workflow for Handling Tianeptine in a Laboratory Setting:
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Caption: General workflow for handling Tianeptine in a laboratory setting.
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Pharmacological Signaling Pathway of Tianeptine:

Recent studies indicate that Tianeptine's primary mechanism of action involves its role as a full
agonist at the mu-opioid receptor (MOR)[16]. This interaction is believed to be responsible for

Agonist Binding

its antidepressant effects.
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Caption: Simplified signaling pathway of Tianeptine via the mu-opioid receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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